A novel Cd(II)-MOF, namely {[Cd3(L)2(bib)2]}n 1 (H3L = 5-((2-carboxyphenoxy)methyl)benzene-1,3-dioic acid and bib = 1,1′-(1,4-butanediyl)bis(imidazole)) was successfully prepared by hydrothermal synthesis. Single crystal and powder X-ray diffraction, infrared spectroscopy and elemental analysis were used to characterize compound 1. This compound reveals an 8-connected three-dimensional framework with point symbol of {424·64}. The sensing experiment of compound 1 demonstrates excellent sensing performance for Fe3+ with fast response time and recycling stability.

Silver nanoparticles (AgNPs) synthesized using biological means are considered to be effective antibacterial and cytotoxic agents as they possess unique physical and chemical properties. Because of the morbidity and mortality associated with the evolution of microorganisms, microbial infections are considered as a serious concern that needs to be addressed. Considering this issue, AgNPs were synthesized using Phyllanthus niruri leaf extract and characterized using UV-Visible spectroscopy (UV-Vis), field-emission transmission electron microscopy (FE-TEM), selected area electron diffraction (SAED), X-ray diffraction (XRD) and dynamic light scattering (DLS). The possible reducing agents were elucidated by fourier-transform infrared (FTIR) spectroscopy and liquid chromatography–mass spectrometry (LC-MS). The synthesized nanoparticles were tested for their antibacterial efficacy against the oncogenic pathogens Eggerthella lenta and Escherichia coli that can promote colorectal cancer (CRC). By assessing the levels of BOD, COD and coliforms before and after treatment with AgNPs, it was evident that the synthesized nanomaterials were effective in management of household wastewater. The results of this study indicate that AgNPs were effective in antibacterial effect against oncogenic bacteria and were effective in cytotoxic effects against HCT-15 CRC cells. Subsequently, the AgNPs were less toxic towards L929 normal fibroblasts in comparison to the cancerous HCT-15 cells and are therefore effectively safe for tumor-targeting. This research concludes that the synthesized AgNPs were effective and safe for targeting CRC and treating opportunistic infections related to the malignant condition. Further research at preclinical and clinical levels is warranted to determine the therapeutic benefits of the materials at the nanoscale on other cancer types.

In the present paper, fast, eco-friendly, nontoxic, biosynthesis of Palladium nanoparticles (PdNPs) mediated via Stellaria media (SM)/ Chick weed (CW) leaf extract is presented. The physicochemical, atomic composition, crystal structure, morphology (shape and size) of synthesized PdNPs mediated via CWleaf extract were characterized utilising different characterization techniques: Ultraviolet–visible (UV–vis), Fourier transform infrared (FT-IR), Energy-dispersive X-ray spectroscopy (EDS), X-ray diffraction (XRD), Field emission scanning electron microscopy (FE-SEM) and Transmission electron microscopy (TEM). Absorption analysis validates the formation of PdNPs by the complete absence of absorption peak at 417 nm on nanoparticles formulation. Structural and functional group analysis suggests that the polyphenolic compound which is a secondary metabolite is the phytochemical which takes part in the reduction of Pd+2 ions into Pd0. Crystallite structure analysis confirms the formation of PdNPs having particle size 13.2 nm with face centered cubic (fcc) lattice. Morphological and particle size of the prepared PdNPs confirmed that the synthesized PdNPs are monodisperse, spherical and in the range of 8.69 ± 0.5 nm. The synthesized biogenic PdNPs were then subjected to two different applications: catalytic and anti-oxidant applications utilising sodium borohydride (NaBH4), para nitrophenol (PNP) and α, α-diphenyl-β-picrylhydrazyl (DPPH). Catalytic reduction reveals that the total time require for the complete reduction of 4-nitrophenol to 4-aminophenol in 18 minutes only. Whereas, scavenging activity of the biogenically synthesized PdNPs exhibits maximum antioxidant activity at 72 h with 86.98 %. The results from the recent finding suggest that, the prepared PdNPs are very small in size and can be utilized in biomedical application after clinical trials.

Promising luminescent BaMgO2 and BaMgO2: 10 mol% Dy3+ NPs were synthesized through a simple co-precipitation method. The prepared samples were characterized for physiochemical and optical properties with the help of various analytical techniques such as, X-Ray Diffraction (XRD), Field emission scanning electron microscopy (FESEM), Energy-dispersive X-ray analysis (EDAX), Diffuse Reflectance Spectroscopy (DRS) and Fluorescence Spectroscopy. The obtained results reveal that the prepared samples hold a trigonal structure with calculated crystalline size of 26.87 nm. The prepared nanopowders show a porous-mesh structures surrounding rod like morphology with an influential mapping for dopant ions. Prominent peak shift towards lower wavelength on incorporating 10 mol% Dy3+ ions was evident through the obtained DR Spectra. Further, energy band gap and refractive index (Eg, n) were evaluated for both BaMgO2 (5.76 eV, 0.736) and BaMgO2: 10 mol% Dy3+ (5.40 eV, 0.43) NPs using Kubelka-Munk plot. PL spectra of BaMgO2: 10 mol% Dy3+ NP at 390 nm emission show a strong excitation at 330 nm attributing 6H15/2 →4F9/2 transition. Further, when the sample was subjected to emission spectra at 330 nm excitation, two prominent peaks were observed at 479 nm and 576 nm, attributing for 4F9/2 →6H15/2, and 4F9/2 →6H13/2 transitions. The obtained PL results suggest that Dy3+ ions occupy high local site symmetry with inversion in the host. Furthermore, the obtained PL results of BaMgO2: 10 mol% Dy3+ NP were utilized to evaluate CCT (160×106 K) and colour purity (64%). An elegant powder dusting method was employed in detecting Latent fingerprints on various non-porous (glass, plastic, aluminium, and stainless steel) substrates, which results in detecting type I, type II, and type III level of patterns across all the substrates. Therefore, all the acquired results recommend the prepared sample as a prominent candidate for display device fabrication and advanced forensic applications.

Synthesis of two fluorescent sensors based on 1,10-phenanthroline, 2-(2-fluorophenyl)-1H-imidazo[4,5-f][1,10]phenanthroline (L1) and 2-(2-iodophenyl)-1H-imidazo[4,5-f][1,10]phenanthroline (L2). Their recognition of Fe3+, Co2+, Ni2+, Zn2+, Cd2+, Cu2+, Mn2+, Eu3+, K+, Ca2+, Na+, Mg2+, Cr3+, Ag+, Hg2+, and Fe2+ was investigated using UV–vis absorption and fluorescence emission spectroscopy, and the results showed that L1 and L2 could be detected by significant fluorescence enhancement and naked eye color changes to achieve the identification of Zn2+. The high sensitivity of L1 and L2, with detection limits as low as 0.092 uM and 0.12 uM, respectively, indicates that the sensors have the ability to detect trace amounts of Zn2+. The binding stoichiometry ratio of L1-Zn2+ and L2-Zn2+ was determined by the Job’s plot method to be 3:1. In addition, the test strip test and the actual water sample test showed their potential application in environmental ion identification.

The self-assembly of Cd(II) ions with two kind of viologen ligands 1-(3,5-dicarboxybenzyl)-4,4’-bipyridinium chloride (H2L1+Cl-), 1-(3-carboxybenzyl)-4,4’-bipyridinium chloride (HL2+Cl-) and 1,3,5-benzenetricarboxylic acid (H3BTC) under solvothermal and hydrothermal conditions results in two coordination polymers, namely, {[Cd(L1)OH]}n (1) and {[Cd(L2)(HBTC)H2O]·2H2O}n (2). Due to the formation of viologen radicals, they exhibit reversible photochromism through electron transfer, and the order of light response time is 2 > 1. The time-dependent density functional theory (TDDFT)-B3LYP/lanl2dz method was used to deeply understand the donor-acceptor structures, the matching rules between L and acid parts, and the intermolecular/intramolecular atom- atom close contact based on the fraction of intercontact. Compound 1 exhibit intramolecular electron transfer. Compound 2 exhibits two electron transfer modes: intramolecular and intermolecular electron transfer. In addition, when exposed to various amines (NH3, TEA= triethylamine, MA=o-methylaniline, aniline), compound 1 displays significantly different visual color changes.

A 3,5-dichlorosalicyaldehyde appended trisbuffer Schiff base (receptor DCT) was synthesized and the compound formation was confirmed with 1H, 13C NMR, LCMS and HRMS spectral techniques. The functional groups present and photophysical studies of receptor were confirmed by IR, and UV-Vis spectral analyses. Under 365 nm UV light lamp, receptor DCT could emit crimson blue light, emission enhancement was observed duration the addition of Zn2+. It was found to be a good linear relationship between DCT and Zn2+ with a detection limit of 1.16×10-9 mol L-1. The stoichiometry of binding of DCT towards Zn2+ was calculated from the jobs plot with a binding constant of 9.85×104 M-2. The fluorescence intensity measurement results indicated that receptor DCT is an admirable, sensitive, and selective determination of Zn2+ ion in a (8:2, CH3CN: H2O, v/v) semi-aqueous medium. To achieve practical application of receptor DCT is tested to monitor Zn2+ in water from lake and tap water sample analysis. Also, the receptor was utilized in test strip development to recognize Zn2+ ion.

Transition metal chalcogenides, which have the ability to guarantee high conductivity and a synergistic effect during electrochemical reactions, are currently being extensively investigated as electrode materials for future energy storage systems. The cost-effective successive ionic layer adsorption and reaction (SILAR) method was used to deposit nanocrystalline Cu2CoSnS4 (CCTS) thin films on conductive and nonconductive substrates. Several characterization techniques were used to examine the properties of the as-deposited CCTS thin film. Since no secondary phase was found, the purity and phase of the film were validated by the powder X-ray diffraction pattern. Additionally, the kesterite structure of the relevant thin film is established by the second- and third strongest Raman peaks at 290 cm-1 and 338 cm-1, respectively. SEM-EDX has been used to conduct thorough investigations into elemental analysis and morphological description. The obtained specific capacitance values of the thin film electrode (TFE) are 259.71 F g-1 (469.69 mF cm-2 by areal capacitance) at a current density of 1 A g-1 for 3M KOH electrolyte and 1227.79 F g-1 (2175.70 mF cm-2 by areal capacitance) at 8 A g-1 for redox additive electrolyte. CCTS TFE is a good candidate electrode material for high performance supercapacitors, according to electrochemical studies.

Nanotechnology provides a cost-effective way to apply commercial-level metal-oxidizing nanoparticles that are used as cardioprotective agents. Innovative nanoparticle transactions could transform medical cardioprotective devices. Nanostructured materials have unique physical and chemical properties promising for cardiovascular equipment. Among the interesting features are narrow size, high surface area, high reactivity, high biological interaction and functional structure. In this study, we prepared, characterized, and investigated the cardioprotective effects of copper nanoparticles green-formulated by Berberis vulgaris leaf extract. In characterization, fourier-transform infrared spectroscopy (FT-IR), field emission scanning electron microscopy (FE-SEM), ultraviolet–visible spectroscopy (UV-Vis), and transmission electron microscopy (TEM) were applied. In the in vivo design, isoproterenol (40 mg/kg) was administered to induce myocardial ischemia in C57BL/6 mice. Copper nanoparticles at different doses (15, 30 and 60 μg/ml) were used for the treatment of mice. Copper nanoparticles exerted cardioprotective properties against isoproterenol-induced myocardial ischemia in mice, which may associated to the peroxisome proliferator-activated receptor gamma (PPAR-γ) activation and nuclear factor kappa B (NF-κB) signaling inhibition. The copper nanoparticles beneficial effects were related to the normalization in PPAR-Υ and PPAR-Υ/NF-κB/ΙκB-α/ΙΚΚα/β phosphorylation gene expression. Treatment with copper nanoparticles significantly suppressed the inflammation cytokines expression and decreased cell death. Also, copper nanoparticles administration significantly prevented the typical ST segment depression. In addition, copper nanoparticles treatment significantly ameliorated ventricular wall ischemia, reduced the mortality incidence, and inhibited the myocardial injury markers levels. Copper nanoparticles treatment decreased the inflammatory milieu in the myocardial ischemia mice heart, thereby blocking the proinflammatory cytokines upregulation (interleukin-1β (IL-1β), tumor necrosis factor alpha (TNFα) and interleukin 6 (IL-6)). After doing the clinical trial studies, the recent copper nanoparticles can be used as a novel cardioprotective drug in human.

In the present work, a sensitive non-enzymetic electrochemical glucose sensor was fabricated. The graphite sheet (GS) substrate was modified with hierarchical gold (Au) nanoparticles by using a two-step with dioctyl sulfosuccinate sodium (DS) surfactant-assisted and electrochemical deposition method, respectively (Au-DS-GS). As-fabricated electrodes were further characterized by means of scanning electron microscopy (SEM), X-ray powder diffraction (XRD), Brunauer-Emmett-Teller (BET) and water contact angle (WCA). The results show that compared to Au-GS and GS, Au-DS-GS has a larger active surface area and faster electron transfer efficiency, thus showing higher electrocatalytic activity for non-enzymatic glucose sensing. The behavior of the as-fabricated Au-DS-GS electrode toward the electro-oxidation of glucose was studied in KOH alkaline solution by using cyclic voltammetry (CV), amperometric and electrochemical impedance spectroscopy (EIS) techniques. The prepared Au-DS-GS as enzymeless glucose detector demonstrated CV responses with high sensitivity (1904 μA mM−1 cm−2) and low detection limit of 0.49 mM within a wide linear range from 50 μM to 5 mM. Moreover, the mentioned electrode showed a significant selectivity towards glucose in the presence of interfering species, which can make it a suitable candidate for further applications due to its good stability.